(3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine, also known as FBE, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FBE is a benzylamine derivative that has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail.
Mechanism of Action
The exact mechanism of action of (3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine is not yet fully understood, but it is believed to act on various neurotransmitter systems in the brain, including the serotonin, dopamine, and noradrenaline systems. This compound has been shown to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the modulation of neurotransmitter levels in the brain, the inhibition of inflammatory pathways, and the induction of apoptosis in cancer cells. This compound has also been shown to have antioxidant properties and can potentially prevent oxidative stress-induced damage in various tissues.
Advantages and Limitations for Lab Experiments
(3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine has several advantages for lab experiments, including its high purity and stability, which make it suitable for in vitro and in vivo studies. However, this compound has some limitations, including its relatively low solubility in water, which can make it difficult to administer in animal studies.
Future Directions
There are several future directions for (3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine research, including the investigation of its potential therapeutic applications in other fields of medicine, such as cardiology and gastroenterology. Further studies are also needed to understand the exact mechanism of action of this compound and to identify potential drug targets. Additionally, the development of more efficient synthesis methods and the optimization of this compound formulations for drug delivery are areas of ongoing research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been synthesized through various methods, and its mechanism of action and physiological effects have been studied in detail. This compound has several advantages for lab experiments, including its high purity and stability, and several future directions for this compound research are being explored.
Synthesis Methods
The synthesis of (3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been reported through various methods, including the reductive amination of 3-fluorobenzaldehyde with 2-(2-methoxyphenyl)ethylamine. The reaction is carried out in the presence of a reducing agent such as sodium borohydride or lithium aluminum hydride, and the product is purified through recrystallization or column chromatography. Other methods of synthesis include the reaction of 3-fluorobenzylamine with 2-(2-methoxyphenyl)acetaldehyde in the presence of a catalyst.
Scientific Research Applications
(3-fluorobenzyl)[2-(2-methoxyphenyl)ethyl]amine has been studied for its potential therapeutic applications in various fields of medicine, including neurology, psychiatry, and oncology. In neurology, this compound has been shown to have neuroprotective effects and can potentially be used for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In psychiatry, this compound has been studied for its potential use as an antidepressant and anxiolytic drug. In oncology, this compound has been shown to have anticancer properties and can potentially be used for the treatment of various types of cancer.
properties
IUPAC Name |
N-[(3-fluorophenyl)methyl]-2-(2-methoxyphenyl)ethanamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO/c1-19-16-8-3-2-6-14(16)9-10-18-12-13-5-4-7-15(17)11-13/h2-8,11,18H,9-10,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFWUWAVFDVGSIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNCC2=CC(=CC=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.